Cas no 1374442-65-5 (1-Isopropylindolin-5-amine)

• Product Name: 1-Isopropylindolin-5-amine
• CAS No: 1374442-65-5
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 5702741
• PubChem ID: 84732106
• Update Time: 2025-06-27

1-Isopropylindolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1374442-65-5
• 1-Isopropyl-2,3-dihydro-1H-indol-5-ylamine
• SCHEMBL24077067
• SB65229
• 1-Isopropylindolin-5-amine
• 1H-Indol-5-amine, 2,3-dihydro-1-(1-methylethyl)-

• Inchi： 1S/C11H16N2/c1-8(2)13-6-5-9-7-10(12)3-4-11(9)13/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key： YCYXLONJRBPCAE-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2CC1)N)C(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-Isopropylindolin-5-amine

1-Isopropylindolin-5-amine: A Comprehensive Overview

1-Isopropylindolin-5-amine, also known by its CAS number 1374442-65-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the indoline family, which is a heterocyclic aromatic compound with a nitrogen atom. The presence of the isopropyl group at the 1-position and the amine group at the 5-position makes it unique and valuable for its diverse chemical properties. Recent studies have highlighted its potential in drug discovery, material science, and organic synthesis, making it a subject of interest for researchers worldwide.

The synthesis of 1-Isopropylindolin-5-amine involves a series of intricate chemical reactions, often starting from indole derivatives. Researchers have explored various methods to optimize its synthesis, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules.

In terms of applications, 1-Isopropylindolin-5-amine has shown promise in the pharmaceutical industry. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of anticancer drug development. Additionally, its role as a precursor in the synthesis of bioactive compounds has been documented in several research papers. The compound's unique electronic properties also make it a candidate for use in organic electronics, such as semiconducting materials and optoelectronic devices.

The chemical stability and reactivity of 1-Isopropylindolin-5-amine have been extensively studied. Its resistance to oxidation and thermal degradation under certain conditions makes it suitable for industrial applications. Recent research has also focused on its ability to form stable complexes with metal ions, which could be exploited in catalytic processes and sensor technologies.

In conclusion, 1-Isopropylindolin-5-amine, with its CAS number 1374442-65-5, stands out as a significant compound with multifaceted applications. Its role in drug discovery, material science, and organic synthesis continues to be explored by researchers globally. As new studies emerge, this compound is expected to contribute even more to the advancement of modern chemistry.